Cas no 2228812-45-9 (1,1,5-trifluoropentan-2-amine)

• Product Name: 1,1,5-trifluoropentan-2-amine
• CAS No: 2228812-45-9
• MF: C₅H₁₀F₃N
• MW: 141.134811878204
• CID: 5825777
• PubChem ID: 165856324
• Update Time: 2025-06-20

1,1,5-trifluoropentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,5-trifluoropentan-2-amine
• EN300-1949320
• 2228812-45-9

• Inchi： 1S/C5H10F3N/c6-3-1-2-4(9)5(7)8/h4-5H,1-3,9H2
• InChI Key： BRUZXVWZBOKKSD-UHFFFAOYSA-N
• SMILES： FC(C(CCCF)N)F

Computed Properties

• Exact Mass: 141.07653381g/mol
• Monoisotopic Mass: 141.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,5-trifluoropentan-2-amine

1,1,5-Trifluoropentan-2-amine (CAS No. 2228812-45-9): A Comprehensive Overview

1,1,5-Trifluoropentan-2-amine (CAS No. 2228812-45-9) is a fluorinated amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its trifluoromethyl groups and an amine functional group, which confer it with distinct reactivity and stability profiles.

The trifluoromethyl groups in 1,1,5-trifluoropentan-2-amine are known for their electron-withdrawing effects, which can influence the compound's physical and chemical properties. These groups enhance the compound's lipophilicity and metabolic stability, making it a valuable candidate for drug development. The amine functional group, on the other hand, provides opportunities for further chemical modifications and conjugations with other molecules.

Recent research has focused on the synthesis and characterization of 1,1,5-trifluoropentan-2-amine using various methodologies. One notable approach involves the reaction of trifluoromethylated alcohols with ammonia or primary amines under controlled conditions. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In the pharmaceutical industry, 1,1,5-trifluoropentan-2-amine has shown promise as a building block for the synthesis of novel drugs. Its unique structure allows it to be incorporated into drug molecules to improve their pharmacokinetic properties, such as solubility and bioavailability. For instance, studies have demonstrated that derivatives of 1,1,5-trifluoropentan-2-amine exhibit enhanced activity against certain bacterial strains and cancer cells.

Moreover, the compound's fluorinated nature makes it an attractive candidate for use in imaging agents and diagnostic tools. Fluorine-19 (F-19) NMR spectroscopy is a powerful technique that can be used to track the distribution and metabolism of fluorinated compounds in biological systems. This has potential applications in non-invasive monitoring of drug delivery and therapeutic efficacy.

In materials science, 1,1,5-trifluoropentan-2-amine has been explored for its potential in the development of advanced materials with tailored properties. For example, it can be used as a monomer or cross-linking agent in the synthesis of polymers with improved thermal stability and mechanical strength. These materials have applications in areas such as electronics, coatings, and adhesives.

The environmental impact of 1,1,5-trifluoropentan-2-amine is another important consideration. Research has shown that while the compound itself is not inherently toxic or harmful to the environment when used properly, its production and disposal must be managed carefully to minimize any potential risks. Best practices in waste management and environmental stewardship are essential to ensure sustainable use of this compound.

Future directions for research on 1,1,5-trifluoropentan-2-amine include further exploration of its biological activities and potential therapeutic applications. Ongoing clinical trials are investigating its efficacy in treating various diseases and conditions. Additionally, efforts are being made to develop more efficient and cost-effective methods for its synthesis to meet increasing demand in both academic and industrial settings.

In conclusion, 1,1,5-trifluoropentan-2-amine (CAS No. 2228812-45-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure offers numerous opportunities for innovation and development across multiple fields. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in future scientific and technological advancements.